Sulfamonmethoxine

• CAS No.: 1220-83-3
• Product Name: Sulfamonmethoxine
• Molecular Formula: C11H12N4O3S
• Molecular Weight: 280.31 g/mol
• IUPAC Name: 4-amino-N-(6-methoxypyrimidin-4-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C11H12N4O3S/c1-18-11-6-10(13-7-14-11)15-19(16,17)9-4-2-8(12)3-5-9/h2-7H,12H2,1H3,(H,13,14,15)
• Standard InChIKey: WMPXPUYPYQKQCX-UHFFFAOYSA-N
• SMILES: COC1=NC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)N
• Canonical SMILES: COC1=NC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)N
• Appearance: Solid powder
• Description: Sulfamonomethoxine is a long-acting sulfonamide antibiotic.; Sulfamonomethoxine is a sulfonamide and a member of benzenes.; Long acting sulfonamide antibacterial agent.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Sulfamonmethoxine
• Reference: 1: Song C, Li L, Zhang C, Kamira B, Qiu L, Fan L, Wu W, Meng S, Hu G, Chen J. Occurrence and human dietary assessment of sulfonamide antibiotics in cultured fish around Tai Lake, China. Environ Sci Pollut Res Int. 2017 Jun 7. doi: 10.1007/s11356-017-9442-2. [Epub ahead of print] PubMed PMID: 28593547.; 2: Chen J, Liu YS, Zhang JN, Yang YQ, Hu LX, Yang YY, Zhao JL, Chen FR, Ying GG. Removal of antibiotics from piggery wastewater by biological aerated filter system: Treatment efficiency and biodegradation kinetics. Bioresour Technol. 2017 Aug;238:70-77. doi: 10.1016/j.biortech.2017.04.023. Epub 2017 Apr 9. PubMed PMID: 28432952.; 3: Lan LH, Sun BB, Zuo BX, Chen XQ, Du AF. Prevalence and drug resistance of avian Eimeria species in broiler chicken farms of Zhejiang province, China. Poult Sci. 2017 Feb 22. doi: 10.3382/ps/pew499. [Epub ahead of print] PubMed PMID: 28339722.; 4: Yamaguchi T, Okihashi M, Harada K, Konishi Y, Uchida K, Hoang Ngoc Do M, Thi Bui L, Nguyen TD, Phan HB, Dang Thien Bui H, Nguyen PD, Kajimura K, Kumeda Y, Van Dang C, Hirata K, Yamamoto Y. Detection of antibiotics in chicken eggs obtained from supermarkets in Ho Chi Minh City, Vietnam. J Environ Sci Health B. 2017 Jun 3;52(6):430-433. doi: 10.1080/03601234.2017.1293457. Epub 2017 Mar 10. PubMed PMID: 28281880.; 5: Chullasat K, Nurerk P, Kanatharana P, Kueseng P, Sukchuay T, Bunkoed O. Hybrid monolith sorbent of polypyrrole-coated graphene oxide incorporated into a polyvinyl alcohol cryogel for extraction and enrichment of sulfonamides from water samples. Anal Chim Acta. 2017 Apr 8;961:59-66. doi: 10.1016/j.aca.2017.01.052. Epub 2017 Feb 1. PubMed PMID: 28224909.; 6: Ji H, Wu Y, Duan Z, Yang F, Yuan H, Xiao D. Sensitive determination of sulfonamides in environmental water by capillary electrophoresis coupled with both silvering detection window and in-capillary optical fiber light-emitting diode-induced fluorescence detector. Electrophoresis. 2017 Feb;38(3-4):452-459. doi: 10.1002/elps.201600364. Epub 2016 Nov 28. PubMed PMID: 27891634.; 7: Jin CX, Si XW, Wang ZY, Zhang QW. [Distribution and Risk Assessment of Sulfonamides Antibiotics in Soil and Vegetables from Feedlot Livestock]. Huan Jing Ke Xue. 2016 Apr 15;37(4):1562-7. Chinese. PubMed PMID: 27548983.; 8: Lin H, Wang JM, Sun WC, Fu JR, Chen HJ, Ma JW. [Interaction Between Sulfonamide Antibiotics Fates and Chicken Manure Composting]. Huan Jing Ke Xue. 2016 May 15;37(5):1993-2002. Chinese. PubMed PMID: 27506058.; 9: Song C, Zhang C, Fan L, Qiu L, Wu W, Meng S, Hu G, Kamira B, Chen J. Occurrence of antibiotics and their impacts to primary productivity in fishponds around Tai Lake, China. Chemosphere. 2016 Oct;161:127-35. doi: 10.1016/j.chemosphere.2016.07.009. Epub 2016 Jul 15. PubMed PMID: 27424054.; 10: Zhang Q, Zhang D, Ye K, Liu K, Sheng J, Liu Y, Hu C, Ruan L, Li L, Tao F. Physiological and behavioral responses in offspring mice following maternal exposure to sulfamonomethoxine during pregnancy. Neurosci Lett. 2016 Jun 15;624:8-16. doi: 10.1016/j.neulet.2016.05.007. Epub 2016 May 9. PubMed PMID: 27173165.; 11: Zhang Q, Zhang D, Liu KY, Liu YH, Sheng J, Jin ZX, Wang SF, Bo QL, Wang JJ, Yin HF. Perinatal sulfamonomethoxine exposure influences physiological and behavioral responses and the brain mTOR pathway in mouse offspring. Hum Exp Toxicol. 2017 Mar;36(3):256-275. doi: 10.1177/0960327116646839. Epub 2016 Jul 11. PubMed PMID: 27164927.; 12: Lin H, Jin D, Freitag TE, Sun W, Yu Q, Fu J, Ma J. A compositional shift in the soil microbiome induced by tetracycline, sulfamonomethoxine and ciprofloxacin entering a plant-soil system. Environ Pollut. 2016 May;212:440-8. doi: 10.1016/j.envpol.2016.02.043. Epub 2016 Mar 4. PubMed PMID: 26952272.; 13: Sukchuay T, Kanatharana P, Wannapob R, Thavarungkul P, Bunkoed O. Polypyrrole/silica/magnetite nanoparticles as a sorbent for the extraction of sulfonamides from water samples. J Sep Sci. 2015 Sep 8. doi: 10.1002/jssc.201500766. [Epub ahead of print] PubMed PMID: 26347144.; 14: Zhao H, Ding M, Gao Y, Deng W. Determination of sulfonamides in pork, egg, and chicken using multiwalled carbon nanotubes as a solid-phase extraction sorbent followed by ultra-performance liquid chromatography/tandem mass spectrometry. J AOAC Int. 2014 Sep-Oct;97(5):1481-8. doi: 10.5740/jaoacint.13-133. PubMed PMID: 25903004.; 15: Ma Y, Li M, Wu M, Li Z, Liu X. Occurrences and regional distributions of 20 antibiotics in water bodies during groundwater recharge. Sci Total Environ. 2015 Jun 15;518-519:498-506. doi: 10.1016/j.scitotenv.2015.02.100. Epub 2015 Mar 13. PubMed PMID: 25777955.; 16: Wu HZ, Qian MR, Wang JM, Zhang H, Ma JW, Li ZG, Lee MR. Simultaneous determination of sulfonamides and metabolites in manure samples by one-step ultrasound/microwave-assisted solid-liquid-solid dispersive extraction and liquid chromatography-mass spectrometry. Anal Bioanal Chem. 2015 May;407(13):3545-54. doi: 10.1007/s00216-015-8503-y. Epub 2015 Mar 3. PubMed PMID: 25732092.; 17: Bilandžić N, Božić Đ, Kolanović BS, Varenina I, Cvetnić L, Cvetnić Ž. Distribution of sulfamonomethoxine and trimethoprim in egg yolk and white. Food Chem. 2015 Jul 1;178:32-7. doi: 10.1016/j.foodchem.2015.01.076. Epub 2015 Jan 21. PubMed PMID: 25704680.; 18: Kung TA, Tsai CW, Ku BC, Wang WH. A generic and rapid strategy for determining trace multiresidues of sulfonamides in aquatic products by using an improved QuEChERS method and liquid chromatography-electrospray quadrupole tandem mass spectrometry. Food Chem. 2015 May 15;175:189-96. doi: 10.1016/j.foodchem.2014.11.133. Epub 2014 Nov 28. PubMed PMID: 25577069.; 19: Hsieh CY, Liaw ET, Fan KM. Removal of veterinary antibiotics, alkylphenolic compounds, and estrogens from the Wuluo constructed wetland in southern Taiwan. J Environ Sci Health A Tox Hazard Subst Environ Eng. 2015;50(2):151-60. doi: 10.1080/10934529.2015.975062. PubMed PMID: 25560261.; 20: Huang DJ, Hou JH, Kuo TF, Lai HT. Toxicity of the veterinary sulfonamide antibiotic sulfamonomethoxine to five aquatic organisms. Environ Toxicol Pharmacol. 2014 Nov;38(3):874-80. doi: 10.1016/j.etap.2014.09.006. Epub 2014 Sep 16. PubMed PMID: 25461547.
• PubChem Compound: 5332
• Last Modified: Nov 11 2021